Cas no 1808335-64-9 (N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}bicyclo[4.1.0]heptane-7-carboxamide)

• Product Name: N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}bicyclo[4.1.0]heptane-7-carboxamide
• CAS No: 1808335-64-9
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 6258059
• PubChem ID: 102554849
• Update Time: 2025-10-21

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}bicyclo[4.1.0]heptane-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-6541204
• Z1314467185
• 1808335-64-9
• N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)bicyclo[4.1.0]heptane-7-carboxamide
• N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}bicyclo[4.1.0]heptane-7-carboxamide
• AKOS033249449

• Inchi： 1S/C17H24N2O3/c18-11-16(5-7-17(8-6-16)21-9-10-22-17)19-15(20)14-12-3-1-2-4-13(12)14/h12-14H,1-10H2,(H,19,20)
• InChI Key： FHCMQDHVXQGLHS-UHFFFAOYSA-N
• SMILES： O=C(C1C2CCCCC21)NC1(C#N)CCC2(CC1)OCCO2

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.4Ų

Additional information on N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}bicyclo[4.1.0]heptane-7-carboxamide

Professional Introduction to N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}bicyclo[4.1.0]heptane-7-carboxamide (CAS No. 1808335-64-9)

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}bicyclo[4.1.0]heptane-7-carboxamide is a sophisticated organic compound characterized by its intricate molecular architecture and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 1808335-64-9, has garnered significant attention due to its unique structural features and its perceived utility in the development of novel therapeutic agents.

The molecular framework of this compound consists of a spirocyclic structure, which is a key feature that distinguishes it from other similar molecules. The spiro moiety, formed by the intersection of two rings at a single carbon atom, imparts specific steric and electronic properties that can be exploited in drug design. Specifically, the combination of a dioxaspiro ring system with a nitrile group and a bicycloheptane carboxamide moiety creates a molecule with distinct chemical reactivity and binding potential.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The presence of the 8-cyano group in N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}bicyclo[4.1.0]heptane-7-carboxamide introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological receptors.

The bicyclo[4.1.0]heptane core of this compound provides a rigid scaffold that can facilitate precise positioning of functional groups near biological targets. This rigidity is particularly valuable in drug design, as it can enhance the stability of the drug-receptor complex and improve pharmacokinetic properties such as bioavailability and metabolic stability. The carboxamide group at the 7-position further contributes to the molecule's versatility by allowing for modifications that can fine-tune its pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the binding modes and affinities of complex molecules like N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}bicyclo[4.1.0]heptane-7-carboxamide to various biological targets. These computational studies have highlighted the potential of this compound as a lead molecule for further development in areas such as central nervous system (CNS) disorders and inflammatory diseases.

The dioxaspiro ring system is particularly noteworthy for its ability to mimic natural products and bioactive molecules found in nature. By incorporating such structural motifs into synthetic molecules, chemists can leverage evolutionary optimized structures to enhance binding affinity and selectivity. The nitrile group in this compound also serves as a versatile handle for further chemical modifications, allowing for the introduction of additional functional groups that can improve solubility, bioavailability, or target specificity.

In clinical research settings, N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}bicyclo[4.1.0]heptane-7-carboxamide has been explored as a potential candidate for treating conditions characterized by abnormal cell signaling pathways. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors involved in these pathways, suggesting its therapeutic potential in areas such as neurodegenerative diseases and cancer.

The synthesis of this compound represents a significant achievement in organic chemistry due to the complexity of its molecular framework. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency, opening up new possibilities for drug discovery and development.

The pharmacological properties of N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}bicyclo[4.1.0]heptane-7-carboxamide are further enhanced by its ability to interact with multiple targets simultaneously—a phenomenon known as polypharmacology. This property can be particularly advantageous in treating complex diseases that involve multiple pathological mechanisms.

Ongoing research continues to uncover new applications for this compound and related derivatives. By leveraging cutting-edge techniques such as high-throughput screening and structure-based drug design, scientists are working to optimize its pharmacological profile and expand its therapeutic utility.